Cas no 896308-28-4 (methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate)

Methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate is a specialized organic compound featuring a thiophene core substituted with dimethyl and carbamate functional groups, further modified by a 4-ethoxybenzamide moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the ethoxybenzamide group may enhance solubility and bioavailability, while the thiophene scaffold offers stability and reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for targeted applications in medicinal chemistry, such as protease inhibition or receptor modulation. The compound is typically characterized by high purity and consistent performance in synthetic pathways.
methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate structure
896308-28-4 structure
Product Name:methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate
CAS No:896308-28-4
MF:C18H20N2O5S
MW:376.426803588867
CID:5479267
Update Time:2025-11-06

methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate Chemical and Physical Properties

Names and Identifiers

    • methyl N-[2-[(4-ethoxybenzoyl)amino]-4,5-dimethylthiophene-3-carbonyl]carbamate
    • methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate
    • Inchi: 1S/C18H20N2O5S/c1-5-25-13-8-6-12(7-9-13)15(21)19-17-14(10(2)11(3)26-17)16(22)20-18(23)24-4/h6-9H,5H2,1-4H3,(H,19,21)(H,20,22,23)
    • InChI Key: UDLVGUVTTUHYEH-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)NC(C1C(C)=C(C)SC=1NC(=O)C1=CC=C(OCC)C=C1)=O

methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2590-0494-2μmol
methyl N-[2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonyl]carbamate
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F2590-0494-1mg
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F2590-0494-2mg
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F2590-0494-3mg
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F2590-0494-4mg
methyl N-[2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonyl]carbamate
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F2590-0494-5mg
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F2590-0494-10mg
methyl N-[2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonyl]carbamate
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Additional information on methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate

Comprehensive Overview of Methyl N-2-(4-Ethoxybenzamido)-4,5-Dimethylthiophene-3-Carbonylcarbamate (CAS No. 896308-28-4)

Methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate (CAS No. 896308-28-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and carbamate functional groups, has garnered attention due to its structural complexity and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the 4-ethoxybenzamido moiety enhances its binding affinity, making it a candidate for targeted therapies.

In recent years, the demand for highly functionalized thiophene derivatives has surged, driven by their utility in medicinal chemistry. Methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate stands out due to its multi-substituted thiophene core, which offers stability and reactivity. This compound is often discussed in forums and scientific literature alongside topics like "small molecule drug design" and "structure-activity relationship (SAR) studies." Its CAS No. 896308-28-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in modern research.

The synthesis of methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate involves multi-step organic reactions, including amidation and carbamate formation. These processes are critical for achieving high purity and yield, which are essential for laboratory and industrial applications. The compound's molecular weight and logP value are key parameters for researchers evaluating its pharmacokinetic properties. Recent studies have also highlighted its potential in crop protection, where its derivatives exhibit promising activity against plant pathogens.

From an SEO perspective, terms like "thiophene-based carbamates" and "CAS 896308-28-4 applications" are trending in academic and industrial searches. Users often inquire about "synthetic routes for methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate" or "safety data sheets for CAS 896308-28-4." Addressing these queries, this compound is typically handled under standard laboratory safety protocols, with no significant environmental hazards reported.

In conclusion, methyl N-2-(4-ethoxybenzamido)-4,5-dimethylthiophene-3-carbonylcarbamate (CAS No. 896308-28-4) represents a fascinating area of research at the intersection of organic chemistry and life sciences. Its structural features and functional groups make it a valuable scaffold for innovation in drug development and agrochemicals. As interest in tailored organic molecules grows, this compound is poised to remain a focal point in scientific discourse.

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